Cas no 2228350-56-7 (tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate
• CAS No: 2228350-56-7
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6280573
• PubChem ID: 165894820
• Update Time: 2025-11-06

tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate
• 2228350-56-7
• tert-butyl N-[5-(3-hydroxypropyl)pyrimidin-2-yl]carbamate
• EN300-1887326

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)15-10-13-7-9(8-14-10)5-4-6-16/h7-8,16H,4-6H2,1-3H3,(H,13,14,15,17)
• InChI Key： LLDYFIDWCTZEAE-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate (CAS: 2228350-56-7)

The compound tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate (CAS: 2228350-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and tert-butyl carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of research involves the synthesis and characterization of tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a multi-step process involving the condensation of 5-(3-hydroxypropyl)pyrimidin-2-amine with tert-butyl carbamate under optimized conditions, achieving a yield of 85% with high purity (>98%). This advancement is critical for further preclinical and clinical studies.

In addition to synthetic improvements, the biological activity of tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate has been explored. Recent in vitro studies have demonstrated its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibitory activity against JAK3 kinase, with an IC50 value of 0.45 µM. This finding suggests its potential utility in treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

Further investigations have also highlighted the compound's role in cancer therapy. A preprint article (2024) from a leading research institution revealed that tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate can modulate the activity of certain oncogenic proteins, leading to apoptosis in cancer cell lines. The study employed molecular docking and cellular assays to elucidate the mechanism of action, providing a foundation for future drug development efforts.

Despite these promising results, challenges remain in the clinical translation of tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, tert-butyl N-5-(3-hydroxypropyl)pyrimidin-2-ylcarbamate (CAS: 2228350-56-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacological properties and expand its applications in treating inflammatory and oncological diseases. The compound's progress will be closely monitored by the scientific community as it moves toward clinical trials.